Cas no 16048-29-6 (Benzeneethanamine,4-ethyl-N,a-dimethyl-)

Benzeneethanamine,4-ethyl-N,a-dimethyl- structure
16048-29-6 structure
Product Name:Benzeneethanamine,4-ethyl-N,a-dimethyl-
CAS No:16048-29-6
MF:C12H19N
MW:177.28596329689
CID:179848
PubChem ID:204290
Update Time:2025-04-19

Benzeneethanamine,4-ethyl-N,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,4-ethyl-N,a-dimethyl-
    • 1-(4-ethylphenyl)-N-methylpropan-2-amine
    • SCHEMBL765297
    • 16048-29-6
    • DTXSID30936308
    • AKOS011245030
    • N,alpha-Dimethyl-p-ethylphenethylamine
    • Phenethylamine, N,alpha-dimethyl-p-ethyl-
    • Inchi: 1S/C12H19N/c1-4-11-5-7-12(8-6-11)9-10(2)13-3/h5-8,10,13H,4,9H2,1-3H3
    • InChI Key: NGEONVYPIKEKDI-UHFFFAOYSA-N
    • SMILES: N(C)C(C)CC1C=CC(CC)=CC=1

Computed Properties

  • Exact Mass: 177.15187
  • Monoisotopic Mass: 177.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 0.898
  • Boiling Point: 255.8°Cat760mmHg
  • Flash Point: 104.9°C
  • Refractive Index: 1.501
  • PSA: 12.03
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